|
NAME
|
Biginelli
|
|
Name
|
|
|
Quantity
|
0.4 mmol
|
|
Type
|
|
|
Smiles
|
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Yb+3].O
|
Addition Order |
2 |
|
Name
|
|
|
Quantity
|
4 mmol
|
|
Type
|
|
|
Smiles
|
O=CC1=CC=CS1
|
|
Name
|
|
|
Quantity
|
400 μL
|
|
Type
|
|
|
Smiles
|
CCO
|
Addition Order |
3 |
|
Name
|
|
|
Quantity
|
4 mmol
|
|
Type
|
|
|
Smiles
|
O=C(CC(C)=O)OCC
|
|
Name
|
|
|
Quantity
|
1200 μL
|
|
Type
|
|
|
Smiles
|
CC(O)=O
|
Addition Order |
4 |
|
Control Type
|
MICROWAVE_VIAL
|
|
Setpoint
|
5 mL
|
|
Material
|
UNSPECIFIED
|
|
Attachments
|
SEPTUM: Teflon septum
CAP: aluminum crimp cap
|
|
Type
|
UNSPECIFIED
|
|
Control Type
|
MICROWAVE
|
|
Setpoint
|
120 °C
|
|
Control Type
|
SEALED
|
|
Atmosphere
|
AIR
|
| Type | Time | Pressure |
|---|
|
Type
|
NONE
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Type
|
WAIT
|
|
Duration
|
8 h
|
|
Type
|
FILTRATION
|
|
Phase kept
|
solid
|
|
Type
|
WASH
|
|
Type
|
DRY_IN_VACUUM
|
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC(N1)=C(C(OCC)=O)C(C2=CC=CS2)NC1=O
|
| Type | Value | Analysis |
|---|---|---|
| IDENTITY | 1h nmr | |
| PURITY | >90% | 1h nmr |
| YIELD | 89% | isolated_yield_measurement |
|
Type
|
NMR_1H
|
|
Details
|
Bruker AMX360 or AMX500 in CDCl3 or DMSO-d6, operating at 360 or 500 MHz, respectively
|
|
Type
|
WEIGHT
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
